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Compound of Interest

Compound Name: AkaLumine hydrochloride

Cat. No.: B10788811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the water solubility and stability of

AkaLumine hydrochloride, a key substrate for near-infrared (NIR) bioluminescence imaging.

The information is tailored for researchers, scientists, and professionals in drug development

who utilize this compound in their work.

Core Properties of AkaLumine Hydrochloride
AkaLumine hydrochloride is the hydrochloride salt of AkaLumine, a D-luciferin analogue. The

addition of the hydrochloride moiety significantly enhances its water solubility compared to its

free base form, making it highly suitable for in vivo applications.[1] In the presence of firefly

luciferase (Fluc) or its engineered variant, Akaluc, AkaLumine hydrochloride undergoes an

enzymatic reaction to emit near-infrared (NIR) light with a maximum wavelength (λmax) of

approximately 677 nm.[1][2][3] This NIR emission allows for highly sensitive deep-tissue

imaging due to the reduced absorption of light by biological tissues in this spectral window.[1]

[4]

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the solubility and stability of

AkaLumine hydrochloride based on available information.

Table 1: Solubility of AkaLumine Hydrochloride
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Solvent Solubility
Approximate Molar
Concentration

Notes

Water < 40 mM < 40 mM

High solubility is a key

feature for in vivo use.

[1]

Water 25 mg/mL ~73.78 mM

Sonication is

recommended to aid

dissolution.[5]

DMSO 120 mg/mL ~354.14 mM

Sonication is

recommended to aid

dissolution.[5]

Alcohol Soluble Not specified [6][7]

Note: The molecular weight of AkaLumine hydrochloride is approximately 338.85 g/mol .[3]

[5][6][8]

Table 2: Stability and Storage Recommendations
Form

Storage
Temperature

Duration
Key
Considerations

Powder -20°C 3 years

Store desiccated and

protected from light.[5]

[6][7]

In Solvent -80°C 1 year [5]

Stock Solution -80°C 6 months

Protect from light and

store under nitrogen.

Avoid repeated

freeze-thaw cycles.[2]

Stock Solution -20°C 1 month

Protect from light and

store under nitrogen.

Avoid repeated

freeze-thaw cycles.[2]
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Experimental Protocols
Detailed experimental protocols for determining the solubility and stability of AkaLumine
hydrochloride are not extensively published. However, based on product datasheets and

related literature, the following methodologies are recommended.

Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of AkaLumine hydrochloride for further

dilution to working concentrations.

Materials:

AkaLumine hydrochloride powder

Deionized water or Dimethyl sulfoxide (DMSO)

Vortex mixer

Sonicator (recommended)

Sterile, light-protecting microcentrifuge tubes or vials

Protocol:

Weigh the desired amount of AkaLumine hydrochloride powder in a sterile container.

Add the appropriate volume of solvent (deionized water or DMSO) to achieve the desired

concentration. A common stock concentration is 40 mg/mL.[5]

Vortex the mixture thoroughly.

If necessary, sonicate the solution to ensure complete dissolution.[5]

For aqueous solutions intended for cell-based assays or in vivo use, sterile filter the solution

through a 0.22 µm filter.[2]

Aliquot the stock solution into single-use, light-protecting tubes to avoid repeated freeze-

thaw cycles.[2]
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Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[2]

Synthesis of AkaLumine Hydrochloride
Objective: To convert the less soluble AkaLumine free base into the water-soluble

hydrochloride salt.

Materials:

AkaLumine

4 M HCl in Dioxane

Centrifuge

Protocol:

Suspend AkaLumine (e.g., 20 mg, 0.066 mmol) in a suitable solvent.

Add 4 M HCl in Dioxane (e.g., 0.5 ml).

Vortex the mixture for 10 minutes.

Centrifuge the mixture to separate the precipitate (AkaLumine hydrochloride) from the

supernatant.

Isolate the precipitate.[1]

Visualized Workflows and Pathways
Bioluminescence Reaction Pathway
The following diagram illustrates the enzymatic reaction that produces bioluminescence.
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Bioluminescence Reaction of AkaLumine Hydrochloride

AkaLumine
Hydrochloride
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Caption: Enzymatic reaction of AkaLumine hydrochloride with luciferase.

Experimental Workflow for In Vitro Cell-Based Assay
This diagram outlines a typical workflow for using AkaLumine hydrochloride in a cell-based

bioluminescence assay.
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In Vitro Cell-Based Assay Workflow
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Assay
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Caption: Workflow for an in vitro bioluminescence assay.

Concluding Remarks
AkaLumine hydrochloride offers a significant advantage for in vivo bioluminescence imaging

due to its high water solubility and near-infrared emission profile. Proper handling and storage,

as outlined in this guide, are crucial to maintain its stability and ensure reproducible

experimental outcomes. While detailed stability studies under various pH and temperature

conditions are not readily available in public literature, following the recommended storage

conditions will minimize degradation. For critical applications, it is advisable to perform in-house

stability and solubility validation under specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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